2-methanesulfonylcyclobutan-1-one
Overview
Description
Typically, the description of a chemical compound includes its IUPAC name, common names, structural formula, and molecular formula .
Synthesis Analysis
This involves understanding the chemical reactions and processes used to synthesize the compound. It could involve multiple steps and different reagents .Molecular Structure Analysis
The molecular structure can be analyzed using various spectroscopic methods like NMR, IR, UV-Vis, etc. Tools like X-ray crystallography can provide detailed 3D structures .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, refractive index, etc. Chemical properties might include reactivity, acidity or basicity, and types of reactions the compound undergoes .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methanesulfonylcyclobutan-1-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclobutanone", "Methanesulfonyl chloride", "Sodium hydride", "Dimethylformamide", "Methanol" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with sodium hydride in the presence of dimethylformamide to form the sodium enolate of cyclobutanone.", "Step 2: The sodium enolate of cyclobutanone is then reacted with methanesulfonyl chloride to form 2-methanesulfonylcyclobutan-1-one.", "Step 3: The final product is purified by recrystallization from methanol." ] } | |
| 1936309-97-5 | |
Molecular Formula |
C5H8O3S |
Molecular Weight |
148.2 |
Purity |
90 |
Origin of Product |
United States |
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